Cas no 2060009-21-2 (3-oxaspirobicyclo5.1.0octane-4,4'-oxane)

• Product Name: 3-oxaspirobicyclo5.1.0octane-4,4'-oxane
• CAS No: 2060009-21-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD30488769
• CID: 5614290
• PubChem ID: 137702809
• Update Time: 2025-05-23

3-oxaspirobicyclo5.1.0octane-4,4'-oxane Chemical and Physical Properties

Names and Identifiers

• 2060009-21-2
• 3-Oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]
• EN300-330864
• Spiro[3-oxabicyclo[5.1.0]octane-4,4'-[4H]pyran], tetrahydro-
• 3-oxaspirobicyclo5.1.0octane-4,4'-oxane

• MDL： MFCD30488769
• Inchi： 1S/C11H18O2/c1-2-11(3-5-12-6-4-11)13-8-10-7-9(1)10/h9-10H,1-8H2
• InChI Key： GRYYRPMZCCQYRL-UHFFFAOYSA-N
• SMILES： O1CC2CC2CCC21CCOCC2

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 249.9±8.0 °C(Predicted)

Additional information on 3-oxaspirobicyclo5.1.0octane-4,4'-oxane

Research Briefing on 3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] (CAS: 2060009-21-2): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, the compound 3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] (CAS: 2060009-21-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug development.

The structural complexity of 3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane], characterized by its spirocyclic and oxane motifs, presents both challenges and opportunities in synthetic chemistry. Recent studies have focused on optimizing its synthesis to improve yield and scalability. For instance, a 2023 publication in Organic Letters detailed a novel catalytic approach using palladium-mediated cyclization, achieving a 75% yield under mild conditions. This advancement is critical for enabling further pharmacological evaluations.

Pharmacologically, preliminary in vitro studies suggest that 3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] exhibits moderate inhibitory activity against inflammatory cytokines such as TNF-α and IL-6, positioning it as a candidate for autoimmune disease therapeutics. A 2024 study in Journal of Medicinal Chemistry further demonstrated its potential as a scaffold for designing selective kinase inhibitors, with derivatives showing nanomolar affinity for JAK3 kinases.

Beyond its direct applications, this compound has also been explored as a versatile intermediate in the synthesis of more complex bioactive molecules. For example, researchers have utilized its spirocyclic core to develop novel prodrugs with enhanced blood-brain barrier permeability, as reported in a recent ACS Chemical Neuroscience article. Such innovations underscore its value in CNS drug discovery.

Despite these promising developments, challenges remain in understanding the compound's metabolic stability and toxicity profiles. Ongoing research aims to address these gaps through advanced ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, with results expected to be published later this year. Collaborative efforts between academic and industrial labs are accelerating progress in this area.

In conclusion, 3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] (CAS: 2060009-21-2) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications—from anti-inflammatory agents to CNS-targeted prodrugs—highlight its potential to address unmet medical needs. Future research should prioritize structure-activity relationship (SAR) studies and translational validation to unlock its full therapeutic potential.